Cas no 426-65-3 (Ethyl pentafluoropropionate)

• Product name: Ethyl pentafluoropropionate
• CAS No: 426-65-3
• MF: C₅H₅F₅O₂
• MW: 192.084019422531
• MDL: MFCD00000431
• CID: 37346
• PubChem ID: 24857499

Ethyl pentafluoropropionate Chemical and Physical Properties

Names and Identifiers

• ethyl pentafluoropropionate
• ethyl 2,2,3,3,3-pentafluoropropanoate
• Ethyl pentafluoropropanoate
• Pentafluoropropionic Acid Ethyl Ester
• Ethyl perfluoropropionate
• ethylpentafluoropropionate
• Propanoic acid, pentafluoro-, ethyl ester
• Propanoic acid, 2,2,3,3,3-pentafluoro-, ethyl ester
• 2,2,3,3,3-Pentafluoro-propionic acid ethyl ester
• PubChem12575
• Ethyl pentafluoropentanoate
• ETHYLPENTAFLUOROpropanoate
• KSC235S5J
• DBOFMRQAMAZKQY-UHFFFAOYSA-
• CT
• Ethyl pentafluoropropionate,98%
• FT-0626226
• C5H5F5O2
• AMY6817
• P1123
• AS-48928
• Ethyl 2,2,3,3,3-pentafluoropropionate
• 2,2,3,3,3-pentafluoropropionic acid ethyl ester
• AKOS005063332
• EINECS 207-043-6
• 426-65-3
• J-521355
• NS00019085
• Ethyl 2,2,3,3,3-pentafluoropropanoate #
• A13235
• Ethyl pentafluoropropionate, 98%
• EN300-49204
• InChI=1/C5H5F5O2/c1-2-12-3(11)4(6,7)5(8,9)10/h2H2,1H3
• MFCD00000431
• SCHEMBL196352
• DTXSID2059980
• FD2075
• DB-001377
• Ethyl pentafluoropropionate

• MDL： MFCD00000431
• Inchi： 1S/C5H5F5O2/c1-2-12-3(11)4(6,7)5(8,9)10/h2H2,1H3
• InChI Key： DBOFMRQAMAZKQY-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC([H])([H])C([H])([H])[H])(C(F)(F)F)F
• BRN： 1779789

Computed Properties

• Exact Mass: 192.02100
• Monoisotopic Mass: 192.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• XLogP3: 2.1

Experimental Properties

• Color/Form: Not available
• Density: 1.299 g/mL at 25 °C(lit.)
• Melting Point: 75.5°C
• Boiling Point: 76°C
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Refractive Index: n20/D 1.301(lit.)
• PSA: 26.30000
• LogP: 1.74710
• Solubility: Not available

Ethyl pentafluoropropionate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H315,H319,H335
• Warning Statement： P210,P261,P305+P351+P338
• Hazardous Material transportation number：UN 3272 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16-S26-S33-S36
• Hazardous Material Identification：
• Risk Phrases：R11; R36/37/38
• TSCA：T
• HazardClass：3
• PackingGroup：II
• Safety Term：3
• Packing Group：II

Ethyl pentafluoropropionate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl pentafluoropropionate

Ethyl pentafluoropropionate (CAS No. 426-65-3): A Versatile Intermediate in Modern Chemical Synthesis

Ethyl pentafluoropropionate, chemically identified by the CAS number 426-65-3, is a significant compound in the realm of organic synthesis and pharmaceutical development. This ester, featuring a five-carbon chain substituted with five fluorine atoms, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various high-value compounds. Its molecular structure, characterized by the presence of fluorine atoms, imparts enhanced stability and reactivity, making it particularly useful in the development of fine chemicals and pharmaceuticals.

The compound's utility stems from its ability to participate in a wide range of chemical reactions, including nucleophilic substitution, condensation reactions, and polymerization processes. These reactions are fundamental to the synthesis of complex molecules used in pharmaceuticals, agrochemicals, and materials science. The pentafluoropropionic acid ethyl ester structure provides a stable platform for further functionalization, enabling chemists to design molecules with specific biological activities.

In recent years, there has been growing interest in the applications of fluorinated compounds due to their favorable physicochemical properties. Ethyl pentafluoropropionate has emerged as a key building block in the synthesis of fluorinated drugs, which often exhibit improved metabolic stability and bioavailability compared to their non-fluorinated counterparts. For instance, studies have demonstrated its role in the preparation of antiviral and anti-inflammatory agents, where the presence of fluorine atoms enhances binding affinity to biological targets.

The pharmaceutical industry has leveraged ethyl pentafluoropropionate in the development of novel therapeutic agents. Its incorporation into drug molecules has been shown to improve pharmacokinetic profiles, leading to more effective treatments with reduced side effects. Researchers have also explored its use in the synthesis of fluorinated prostaglandins and leukotrienes, which are important mediators in inflammatory responses. The compound's versatility allows for modifications at multiple positions along its carbon chain, enabling the creation of a diverse array of pharmacophores.

Beyond pharmaceuticals, ethyl pentafluoropropionate finds applications in materials science and agrochemicals. Its ability to impart thermal stability and chemical resistance makes it suitable for use in high-performance polymers and coatings. Additionally, fluorinated compounds are increasingly used in crop protection chemicals due to their enhanced efficacy and environmental compatibility. The compound's role as a precursor in these applications underscores its importance as an industrial chemical.

The synthesis of ethyl pentafluoropropionate typically involves the reaction of pentafluoropropionic acid with ethanol under acidic conditions. This process can be optimized for high yield and purity using modern catalytic techniques. Advances in green chemistry have also led to the development of more sustainable methods for producing this compound, minimizing waste and reducing energy consumption. Such innovations are crucial for meeting the growing demand for fluorinated chemicals while adhering to environmental regulations.

Recent research has highlighted the potential of ethyl pentafluoropropionate in medicinal chemistry through its use as a scaffold for drug discovery. Computational modeling studies have identified derivatives of this compound that exhibit promising biological activity against various diseases. These findings underscore its significance as a starting material for developing new therapies. The compound's unique structure also makes it an attractive candidate for exploring novel synthetic pathways that could lead to more efficient production methods.

The safety profile of ethyl pentafluoropropionate is another critical aspect that has been extensively studied. While it is not classified as a hazardous substance under standard regulatory frameworks, proper handling procedures must be followed to ensure safe laboratory practices. Its low toxicity and minimal environmental persistence make it an environmentally friendly choice compared to some traditional synthetic alternatives. This aspect is particularly important as industries strive to adopt greener chemical processes.

In conclusion, ethyl pentafluoropropionate (CAS No. 426-65-3) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties and versatility make it an indispensable tool for synthetic chemists working on pharmaceuticals, materials science, and agrochemicals. As research continues to uncover new uses for this compound, its importance is expected to grow further, driving innovation in chemical synthesis and product development.